![molecular formula C20H22N2O3 B4014951 N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide](/img/structure/B4014951.png)
N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide
Overview
Description
N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide, also known as IPP, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of pyrrolidine carboxamides and has been found to exhibit interesting biological activities.
Mechanism of Action
The mechanism of action of N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human macrophages. This compound has also been found to have analgesic effects in animal models of pain. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with a high purity. This compound has been found to exhibit interesting biological activities, making it a potential candidate for drug development. However, there are also limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which may limit its use in certain experiments. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide. First, more studies are needed to fully understand the mechanism of action of this compound. This will help to identify potential targets for drug development. Second, more studies are needed to determine the safety and efficacy of this compound in humans. This will help to determine whether this compound has potential as a therapeutic agent. Third, more studies are needed to explore the potential applications of this compound in other areas, such as neurodegenerative diseases and autoimmune disorders. Finally, more studies are needed to explore the potential of this compound as a lead compound for drug development.
Scientific Research Applications
N-isopropyl-5-oxo-1-(4-phenoxyphenyl)-3-pyrrolidinecarboxamide has been found to exhibit interesting biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human macrophages. This compound has also been found to have analgesic effects in animal models of pain. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Properties
IUPAC Name |
5-oxo-1-(4-phenoxyphenyl)-N-propan-2-ylpyrrolidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3/c1-14(2)21-20(24)15-12-19(23)22(13-15)16-8-10-18(11-9-16)25-17-6-4-3-5-7-17/h3-11,14-15H,12-13H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKADRCBAENICGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1CC(=O)N(C1)C2=CC=C(C=C2)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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